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Compound of Interest

Compound Name: Mercury;dihydrate

Cat. No.: B15399114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular properties of Mercury(II)

Nitrate Dihydrate. Due to the chemical ambiguity of the term "Mercury;dihydrate," this

document focuses on a common and well-documented hydrated mercury salt: Mercury(II)

Nitrate Dihydrate. This compound serves as a representative example for understanding the

physicochemical characteristics of hydrated mercury species.

Molecular Identity and Quantitative Data
Mercury(II) nitrate dihydrate is an inorganic compound consisting of a central mercury(II) ion

(Hg²⁺) coordinated to two nitrate anions (NO₃⁻) and two molecules of water (H₂O). The

presence of water of hydration is a critical factor in determining its molecular weight and

crystalline structure.

For clarity and comparative purposes, the table below summarizes the key quantitative data for

both the anhydrous and dihydrated forms of mercury(II) nitrate.
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Property
Mercury(II) Nitrate
(Anhydrous)

Mercury(II) Nitrate
Dihydrate

Chemical Formula Hg(NO₃)₂ Hg(NO₃)₂ · 2H₂O

Molar Mass 324.60 g/mol 360.63 g/mol

Appearance White crystalline solid Colorless crystals

CAS Number 10045-94-0 7791-05-1

Melting Point 79 °C (decomposes) 79 °C (decomposes)

Solubility in Water Soluble Soluble

Logical Relationship of Hydration
The relationship between the anhydrous and dihydrated forms of mercury(II) nitrate is a

straightforward equilibrium that is dependent on environmental conditions, primarily humidity

and temperature. The dihydrate is the more common form under standard laboratory

conditions.

Figure 1: Hydration State of Mercury(II) Nitrate
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Figure 1: Hydration State of Mercury(II) Nitrate

Experimental Protocol: Determination of Water of
Hydration
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The determination of the number of water molecules in a hydrated salt is a fundamental

experiment in gravimetric analysis. The protocol below outlines a standard method for verifying

the "di-" hydrate nature of mercury(II) nitrate dihydrate.

Objective: To determine the percentage of water by mass in mercury(II) nitrate dihydrate and to

confirm its empirical formula.

Materials:

Mercury(II) nitrate dihydrate (Hg(NO₃)₂ · 2H₂O)

Crucible and lid

Bunsen burner or heating mantle

Tripod and pipeclay triangle

Analytical balance

Desiccator

Methodology:

Preparation: Clean and dry a crucible and its lid by heating them strongly for 5 minutes and

then allowing them to cool in a desiccator.

Initial Weighing: Accurately weigh the empty crucible and lid to four decimal places (mass 1).

Sample Addition: Add approximately 2-3 grams of mercury(II) nitrate dihydrate crystals to the

crucible and reweigh accurately (mass 2).

Heating: Place the crucible with the sample on the pipeclay triangle and heat gently. Caution:

Mercury compounds are toxic. This procedure must be performed in a well-ventilated fume

hood. Do not heat to strong decomposition, which can release toxic mercury vapors. The

goal is to drive off the water of hydration.

Cooling and Weighing: After heating, allow the crucible to cool completely in a desiccator to

prevent the reabsorption of moisture. Once cooled, weigh the crucible, lid, and anhydrous
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salt (mass 3).

Heating to Constant Mass: Repeat the heating, cooling, and weighing cycles until two

consecutive weighings are within a tolerance of ±0.001 g, ensuring all water has been

removed.

Data Analysis Workflow:

The following workflow illustrates the logical steps for calculating the experimental results and

comparing them to the theoretical values.

Figure 2: Workflow for Gravimetric Analysis
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Mass of empty crucible (m1)

Mass of hydrate = m2 - m1 Mass of anhydrate = m3 - m1

Mass of crucible + hydrate (m2)

Mass of water lost = m2 - m3
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% Water = (Mass of water / Mass of hydrate) * 100

Compare experimental % water to theoretical % water for Hg(NO₃)₂ · 2H₂O
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Figure 2: Workflow for Gravimetric Analysis

This guide provides foundational information on mercury(II) nitrate dihydrate as a

representative "Mercury;dihydrate" compound. Researchers should always consult specific
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safety data sheets (SDS) and relevant literature when handling mercury compounds due to

their high toxicity.

To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of
Mercury(II) Nitrate Dihydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15399114#mercury-dihydrate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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